methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[1-(4-methylphenyl)-5-oxopyrrolidine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H20N2O4/c1-13-7-9-15(10-8-13)22-12-14(11-18(22)23)19(24)21-17-6-4-3-5-16(17)20(25)26-2/h3-10,14H,11-12H2,1-2H3,(H,21,24)
• InChI Key: ROFVNIYIKFWBOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate, also known as MMBO, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MMBO is a synthetic molecule that belongs to the class of benzamide derivatives, which have been reported to exhibit various biological activities such as antitumor, anti-inflammatory, and analgesic effects.

Mechanism of Action

The exact mechanism of action of methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate is not fully understood. However, studies have suggested that methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate may exert its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been reported to modulate the immune response by regulating the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate in lab experiments is its high potency and selectivity. methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been shown to exhibit potent anticancer activity at low concentrations, making it a promising candidate for further development. However, one of the limitations of using methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate in lab experiments is its low solubility, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions that can be explored in the field of methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate research. One of the areas of interest is the development of methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate analogs with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of the synergistic effects of methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate with other chemotherapeutic agents, which may enhance its anticancer activity. Furthermore, the potential use of methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate as a therapeutic agent in other disease conditions, such as neurodegenerative disorders, can also be explored.
Conclusion:
In conclusion, methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate is a synthetic compound that has shown promising therapeutic potential in various disease conditions. Its high potency and selectivity make it a promising candidate for further development. However, further research is needed to fully understand its mechanism of action and to explore its potential use in other disease conditions.

Synthesis Methods

Methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate can be synthesized through a multi-step process that involves the reaction of 4-methylacetophenone with pyrrolidine, followed by the reaction with phosgene and 4-aminobenzoic acid. The final product is obtained after purification and isolation using chromatography techniques.

Scientific Research Applications

Methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. methyl 2-({[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to possess anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory and pain-related disorders.